Cas no 35716-43-9 (Benzoyl chloride,2-hydroxy-3,6-dimethyl-)

• Product Name: Benzoyl chloride,2-hydroxy-3,6-dimethyl-
• CAS No: 35716-43-9
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 295808
• PubChem ID: 45081583
• Update Time: 2025-05-24

Benzoyl chloride,2-hydroxy-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-hydroxy-3,6-dimethyl-
• Salicyloylchloride, 3,6-dimethyl-
• 2-hydroxy-3,6-dimethylbenzoyl chloride
• DTXSID40664701
• 35716-43-9

• Inchi： 1S/C9H9ClO2/c1-5-3-4-6(2)8(11)7(5)9(10)12/h3-4,11H,1-2H3
• InChI Key： ZAWAYUSSUYHYTD-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C)C=CC=1C)O)=O

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 37.3

Additional information on Benzoyl chloride,2-hydroxy-3,6-dimethyl-

Chemical Profile of Benzoyl chloride, 2-hydroxy-3,6-dimethyl- (CAS No. 35716-43-9)

Benzoyl chloride, 2-hydroxy-3,6-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 35716-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, characterized by its benzoyl chloride moiety and hydroxyl substituents at the 2-position with dimethyl groups at the 3 and 6 positions, exhibits unique reactivity that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of Benzoyl chloride, 2-hydroxy-3,6-dimethyl- incorporates a highly electrophilic benzoyl chloride group, which is known for its ability to participate in nucleophilic substitution reactions. This property is particularly useful in the pharmaceutical industry, where such intermediates are often employed in the construction of more complex molecular architectures. The presence of hydroxyl and methyl groups further modulates the electronic and steric environment of the benzene ring, influencing its reactivity and interaction with other molecular entities.

In recent years, the application of Benzoyl chloride, 2-hydroxy-3,6-dimethyl- has been explored in the development of novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active molecules. The compound’s ability to undergo facile condensation reactions with amines and alcohols has made it a cornerstone in the preparation of amides and esters, which are crucial functional groups in drug design.

Moreover, the compound has found utility in the field of agrochemicals, where it serves as a building block for synthesizing herbicides and pesticides. The unique combination of functional groups in Benzoyl chloride, 2-hydroxy-3,6-dimethyl- allows for diverse chemical modifications, enabling chemists to tailor the properties of the final products to specific applications. This flexibility has been leveraged in recent studies aimed at developing environmentally friendly agrochemicals with enhanced efficacy and reduced toxicity.

Recent advancements in synthetic methodologies have further highlighted the importance of Benzoyl chloride, 2-hydroxy-3,6-dimethyl-. For instance, catalytic processes have been developed that enable more efficient and selective transformations of this compound into valuable intermediates. These innovations have not only improved the yield and purity of synthetic products but also reduced the environmental impact associated with traditional synthetic routes. Such developments align with global trends toward sustainable chemistry practices.

The pharmaceutical industry has also seen significant interest in Benzoyl chloride, 2-hydroxy-3,6-dimethyl- due to its potential role in drug discovery. Researchers have utilized this compound to synthesize novel analogs of existing drugs, aiming to improve their pharmacokinetic properties or expand their therapeutic spectrum. The ability to modify key structural features while maintaining core functionalities has been instrumental in this endeavor. Several preclinical studies have demonstrated promising results using derivatives of Benzoyl chloride, 2-hydroxy-3,6-dimethyl-, paving the way for further clinical investigations.

In addition to its applications in drug development and agrochemicals, Benzoyl chloride, 2-hydroxy-3,6-dimethyl- has been investigated for its role in material science. The compound’s reactivity allows it to be incorporated into polymers and other advanced materials, enhancing their properties for specific uses. For example, researchers have explored its use in creating cross-linked polymers with improved mechanical strength or thermal stability. These applications underscore the compound’s versatility beyond traditional chemical synthesis.

The industrial production of Benzoyl chloride, 2-hydroxy-3,6-dimethyl- is carefully optimized to ensure high quality and consistency. Manufacturers employ rigorous quality control measures to monitor purity and minimize impurities that could affect downstream applications. Advances in purification techniques have enabled the production of increasingly pure grades of this compound, meeting the stringent requirements of pharmaceutical and chemical industries.

As research continues to uncover new applications for Benzoyl chloride, 2-hydroxy-3,6-dimethyl-, its significance in various scientific domains is likely to grow. The compound’s unique structural features and reactivity make it a valuable tool for chemists and researchers working on cutting-edge developments. Whether in pharmaceuticals, agrochemicals, or materials science, this compound continues to play a pivotal role in advancing scientific knowledge and innovation.